Cas no 1807049-97-3 (3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-sulfonamide
• CAS No: 1807049-97-3
• MF: C₇H₇F₃N₂O₃S
• MW: 256.202290773392
• CID: 4883817
• Update Time: 2025-06-14

3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-sulfonamide

• Inchi： 1S/C7H7F3N2O3S/c1-15-6-4(8)2-3(5(9)10)7(12-6)16(11,13)14/h2,5H,1H3,(H2,11,13,14)
• InChI Key： SRBZLCPZLNOUFD-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=CC(=C(N=1)OC)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 0.8
• Topological Polar Surface Area: 90.7

Additional information on 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-sulfonamide

Comprehensive Overview of 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-sulfonamide (CAS No. 1807049-97-3)

3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-sulfonamide (CAS No. 1807049-97-3) is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide family, characterized by its unique difluoromethyl and fluoro-methoxy substitutions, which enhance its reactivity and biological activity. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery and crop protection formulations.

The structural features of 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-sulfonamide make it a valuable intermediate in synthesizing small-molecule inhibitors. Its sulfonamide group is known to interact with enzymes and receptors, making it a candidate for targeting metabolic pathways in diseases like diabetes and cancer. Recent studies highlight its role in modulating enzyme kinetics, a topic frequently searched in biochemical research forums and academic databases.

In agrochemistry, this compound’s fluorinated pyridine backbone contributes to its efficacy as a pesticide precursor. With growing global demand for sustainable agriculture, researchers are exploring its potential in developing low-toxicity pest control agents. The difluoromethyl moiety, in particular, is a hotspot in green chemistry discussions, as it balances potency and environmental safety—a key concern among modern farmers and regulators.

Synthetic routes to 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-sulfonamide often involve multi-step fluorination and sulfonylation protocols. Optimizing these processes is a trending topic in organic synthesis communities, where yield improvement and waste reduction are prioritized. Analytical techniques like NMR spectroscopy and HPLC-MS are critical for quality control, aligning with industry standards for high-purity intermediates.

From a commercial perspective, CAS No. 1807049-97-3 is supplied by specialized chemical manufacturers under stringent GMP conditions. Its pricing and availability are influenced by demand in pharmaceutical R&D and agrochemical innovation. FAQs in procurement platforms often revolve around bulk synthesis scalability and regulatory compliance, reflecting its niche yet expanding market.

In summary, 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-sulfonamide exemplifies the convergence of medicinal chemistry and agrochemical science. Its dual-use potential and structural ingenuity position it as a compound of interest in both academic and industrial settings, driving ongoing exploration into its mechanistic pathways and applications.